1-(3-chlorophenyl)-4-(4-ethylcyclohexyl)piperazine

• IUPAC Name: 1-(3-chlorophenyl)-4-(4-ethylcyclohexyl)piperazine
• InChI: InChI=1S/C18H27ClN2/c1-2-15-6-8-17(9-7-15)20-10-12-21(13-11-20)18-5-3-4-16(19)14-18/h3-5,14-15,17H,2,6-13H2,1H3
• InChI Key: CRYYZDDTNXNDBH-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H27ClN2
• Molecular Weight: 306.9 g/mol

Description

Synthesis Analysis

The synthesis of piperazine derivatives, including compounds similar to 1-(3-chlorophenyl)-4-(4-ethylcyclohexyl)piperazine, typically involves multiple steps, including the reaction of chloroaniline precursors with bis-(2-chloroethyl)amine hydrochloride, followed by further alkylation reactions. For instance, a related compound, 1-(3-chlorophenyl)piperazine, was synthesized from 3-chloroaniline, highlighting the versatility of synthetic routes for this class of compounds (Mai, 2005).

Molecular Structure Analysis

The molecular structure of piperazine derivatives is a key area of investigation, often involving theoretical and experimental techniques to understand their conformation and electronic properties. For example, studies involving similar compounds have utilized spectral data analysis, X-ray crystallography, and DFT/B3LYP calculations to elucidate their structural and electronic characteristics, providing insights into their potential biological activities and interactions with biological targets (Bhat et al., 2018).